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Sirtuin 2 (SIRT2), an NAD+-dependent deacetylase, is a key regulator in various cellular
processes, including cell cycle control, genomic stability, and metabolic regulation. Its
dysfunction has been implicated in a range of diseases, from neurodegenerative disorders to
cancer, making it a compelling target for therapeutic intervention. Accurate and efficient
measurement of SIRT2 activity is paramount for both basic research and drug discovery. This
technical guide provides a comprehensive overview of the use of the fluorogenic substrate Ac-
QPKK(Ac)-AMC for the sensitive and robust quantification of SIRT2 activity.

Principle of the Assay

The Ac-QPKK(Ac)-AMC-based assay is a two-step enzymatic process. In the first step, SIRT2
deacetylates the acetylated lysine residue within the Ac-QPKK(Ac)-AMC peptide substrate in
the presence of the cofactor NAD+. In the second step, a developer enzyme, typically trypsin,
cleaves the deacetylated peptide, releasing the highly fluorescent 7-amino-4-methylcoumarin
(AMC) molecule. The resulting fluorescence, measured at an excitation of approximately 360
nm and an emission of approximately 460 nm, is directly proportional to the deacetylase activity
of SIRT2.
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Quantitative Data Summary

The following tables summarize key quantitative parameters for the SIRT2 activity assay using
Ac-QPKK(Ac)-AMC and similar substrates.
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Parameter Value Notes

A fluorogenic, acetylated
Substrate Ac-QPKK(Ac)-AMC peptide substrate for sirtuins 1,

2, and 3.
Enzyme Human Recombinant SIRT2

Essential for SIRT2 catalytic
Cofactor NAD+ o

activity.

] Cleaves the deacetylated

Developer Trypsin ]

peptide to release AMC.
Detection Fluorescence (Ex/Em) ~360 nm / ~460 nm

Km for similar substrate

0.24 uM (myristoylated
peptide)[1]

The Km value for a
myristoylated peptide substrate
with SIRT2 is significantly
lower than for an acetylated
peptide (19.00 uM), indicating
higher affinity. The specific Km
for Ac-QPKK(Ac)-AMC may
vary.[1]

Optimal Substrate Conc.

~5 uM

A concentration of 5 uM for a
similar fluorogenic substrate
has been shown to yield a high
signal-to-background ratio and
a Z'-factor of 0.87 in SIRT2

assays.[1]

Optimal NAD+ Conc.

~1 mM

A concentration of 1 mM NAD+
is commonly used in SIRT2

activity assays.[1]

IC50 of Nicotinamide

~138 uM

Determined using 5 uM of a
similar fluorogenic substrate
and 1 mM NAD+. Nicotinamide

is a known pan-sirtuin inhibitor.

[1]
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Experimental Protocols

Reagent Preparation

SIRT2 Assay Buffer: 50 mM Tris-HCI (pH 8.0), 137 mM NacCl, 2.7 mM KCI, 1 mM MgCI2.
Store at 4°C.

SIRT2 Enzyme Stock: Reconstitute human recombinant SIRT2 in assay buffer to a stock
concentration of 1 mg/mL. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

Ac-QPKK(Ac)-AMC Substrate Stock (10 mM): Dissolve Ac-QPKK(Ac)-AMC in DMSO.
Aliquot and store at -20°C, protected from light.

NAD+ Stock (50 mM): Dissolve NAD+ in ultrapure water. Aliquot and store at -80°C.

Developer Solution (Trypsin, 1 mg/mL): Dissolve trypsin in assay buffer. Prepare fresh before
use and keep on ice.

Stop Solution (2 M Nicotinamide): Dissolve nicotinamide in ultrapure water. Store at room
temperature.

Il. SIRT2 Activity Assay Protocol (96-well plate format)

Prepare Reagent Mix: On ice, prepare a master mix containing assay buffer, NAD+ (final
concentration 1 mM), and SIRT2 enzyme (final concentration will depend on the specific
activity of the enzyme lot and should be determined empirically).

Dispense Reagent Mix: Add 40 uL of the reagent mix to each well of a black, flat-bottom 96-
well plate.

Initiate Reaction: Add 10 pL of Ac-QPKK(Ac)-AMC substrate (diluted in assay buffer to a
final concentration of 5 uM) to each well.

Incubation: Mix gently and incubate the plate at 37°C for 45-60 minutes, protected from light.

Stop Deacetylation (Optional): Add 10 pL of Stop Solution to each well. This step is crucial
for kinetic studies or when screening for inhibitors.

Develop Signal: Add 40 pL of Developer Solution to each well.
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Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

Measure Fluorescence: Read the fluorescence at ExX'Em = 360/460 nm using a microplate
reader.

lll. SIRT2 Inhibitor Screening Protocol

Compound Preparation: Prepare serial dilutions of test compounds in DMSO. Further dilute
in assay buffer to the desired final concentrations. Include a known SIRTZ2 inhibitor (e.qg.,
Nicotinamide or AGK2) as a positive control and a vehicle control (DMSO).

Dispense Compounds: Add 10 pL of the diluted compounds or controls to the wells of a 96-
well plate.

Add Enzyme: Add 30 pL of diluted SIRT2 enzyme to each well and incubate for 15 minutes
at room temperature to allow for compound-enzyme interaction.

Initiate Reaction: Add 10 pL of a pre-mixed solution of Ac-QPKK(Ac)-AMC and NAD+ (final
concentrations of 5 yM and 1 mM, respectively) to each well.

Follow Steps 4-8 from the SIRT2 Activity Assay Protocol.

Data Analysis: Calculate the percent inhibition for each compound concentration relative to
the vehicle control. Determine the IC50 value by plotting the percent inhibition against the
logarithm of the compound concentration and fitting the data to a dose-response curve.

Visualizations

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3025686/docs?utm_src=pdf-body#measuring-sirt2-activity-with-ac-qpkk-ac-amc-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

SIRT2 Catalytic Cycle

O-Acetyl-ADP-Ribose
Acetylated Substrate
(2.9, Ac-QPKK(Ac)-AMC, p300, Tubulin)

Nicotinamide

Downstream Effects

Altered Protein Function Cellular Response
(e.g., activity, stabiliy, localization) (e.g., Cell Cycle, Metabolism, Inflammation)

Deacetylated Substrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

